Cas no 2222178-02-9 (1-{1-2-(4-fluorophenyl)ethenylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-2-(4-fluorophenyl)ethenylcyclopropyl}ethan-1-one
• CAS No: 2222178-02-9
• MF: C₁₃H₁₃FO
• MW: 204.240127325058
• CID: 6242694
• PubChem ID: 165637867
• Update Time: 2025-10-29

1-{1-2-(4-fluorophenyl)ethenylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(4-fluorophenyl)ethenylcyclopropyl}ethan-1-one
• 2222178-02-9
• 1-{1-[2-(4-fluorophenyl)ethenyl]cyclopropyl}ethan-1-one
• EN300-2000615

• Inchi： 1S/C13H13FO/c1-10(15)13(8-9-13)7-6-11-2-4-12(14)5-3-11/h2-7H,8-9H2,1H3/b7-6+
• InChI Key： PHHRJAZVCBJGAR-VOTSOKGWSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 204.095043196g/mol
• Monoisotopic Mass: 204.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-{1-2-(4-fluorophenyl)ethenylcyclopropyl}ethan-1-one

Chemical Profile of 1-{1-2-(4-fluorophenyl)ethenylcyclopropyl}ethan-1-one (CAS No. 2222178-02-9)

The compound 1-{1-2-(4-fluorophenyl)ethenylcyclopropyl}ethan-1-one (CAS No. 2222178-02-9) represents a significant advancement in the realm of pharmaceutical chemistry, characterized by its intricate molecular architecture and potential therapeutic applications. This molecule, featuring a cyclopropyl moiety conjugated with an allyl group derived from a 4-fluorophenyl substituent, has garnered attention due to its structural uniqueness and the pharmacological implications of such a scaffold.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry, as the presence of fluorine atoms can modulate metabolic stability, binding affinity, and overall bioavailability of drug candidates. The incorporation of a 4-fluorophenyl group in this compound suggests that it may exhibit enhanced lipophilicity and improved interaction with biological targets, which are critical factors in the design of novel therapeutics.

The cyclopropyl ring is another key structural feature that warrants detailed discussion. Cyclopropane derivatives are known for their rigid three-membered carbon framework, which can impose steric constraints on binding pockets in biological macromolecules. This rigidity may facilitate precise positioning within active sites, potentially leading to high selectivity and efficacy. Moreover, the allyl group serves as a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored pharmacokinetic properties.

In the context of contemporary drug discovery, this compound aligns with the growing trend toward structure-based design and rational optimization. The combination of a fluorinated phenyl ring, an allylic moiety, and a cyclopropyl core presents a multifaceted scaffold that could be exploited for developing treatments against various diseases. For instance, preliminary computational studies suggest that this molecule may interact with enzymes or receptors involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies.

Advances in synthetic methodologies have also contributed to the accessibility of such complex molecules. Modern techniques in organic synthesis allow for efficient construction of intricate scaffolds like this one, enabling researchers to explore their biological potential more rapidly. The synthesis of 1-{1-2-(4-fluorophenyl)ethan-1-one (CAS No. 2222178-02-9)} exemplifies these capabilities, showcasing how cutting-edge approaches can be applied to generate novel chemical entities.

The pharmacological evaluation of this compound is currently underway in several academic and industrial laboratories. Initial in vitro assays have demonstrated intriguing activity profiles, particularly against targets relevant to neurological disorders. The unique combination of structural features may confer advantages over existing treatments by offering improved selectivity or reduced side effects. Further investigations are needed to fully elucidate its mechanism of action and therapeutic potential.

From a chemical biology perspective, this molecule serves as a valuable tool for understanding structure-function relationships in drug design. Its distinct scaffold provides insights into how specific structural motifs influence biological activity, which can inform future discoveries. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

Looking ahead, the development of next-generation pharmaceuticals will increasingly rely on innovative molecular architectures like those exemplified by 1-{1-2-(4-fluorophenyl)ethan-1-one (CAS No. 2222178-02-9). The integration of fluorine chemistry with cyclopropane derivatives opens up new avenues for drug discovery, promising to yield compounds with enhanced pharmacological properties. As research progresses, we can anticipate further breakthroughs that will shape the future landscape of medicinal chemistry.